![molecular formula C9H10O2 B053928 Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI) CAS No. 121676-03-7](/img/structure/B53928.png)
Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI)
Overview
Description
“Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI)” is a chemical compound with the molecular formula C9H10O2 . It is also known as Tetracyclo heptane-1-carboxylic acid, methyl ester .
Physical And Chemical Properties Analysis
The molecular weight of “Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI)” is 150.17 . Other physical and chemical properties such as melting point, boiling point, and density weren’t available in the sources I found.properties
IUPAC Name |
5-methyltetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2/c1-8-3-2-4-6(5(3)8)9(4,8)7(10)11/h3-6H,2H2,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJTLYAUDSRBBLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12C3C1C4C2(C4C3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10616232 |
Source
|
| Record name | 5-Methyltetracyclo[3.2.0.0~2,7~.0~4,6~]heptane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10616232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetracyclo[3.2.0.02,7.04,6]heptane-1-carboxylic acid, 5-methyl-(9CI) | |
CAS RN |
121676-03-7 |
Source
|
| Record name | 5-Methyltetracyclo[3.2.0.0~2,7~.0~4,6~]heptane-1-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10616232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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